Cas no 1346692-16-7 (Methyl 5-(3-chloro-5-fluorophenyl)nicotinate)

• Product Name: Methyl 5-(3-chloro-5-fluorophenyl)nicotinate
• CAS No: 1346692-16-7
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 1089767
• PubChem ID: 71304433
• Update Time: 2025-10-30

Methyl 5-(3-chloro-5-fluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-chloro-5-fluorophenyl)nicotinate
• methyl 5-(3-chloro-5-fluorophenyl)pyridine-3-carboxylate
• Methyl5-(3-chloro-5-fluorophenyl)nicotinate
• 1346692-16-7
• AKOS022173331
• DTXSID70745279

• Inchi： 1S/C13H9ClFNO2/c1-18-13(17)10-2-9(6-16-7-10)8-3-11(14)5-12(15)4-8/h2-7H,1H3
• InChI Key： STYCGQSXMVYFGH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=NC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 265.0305844g/mol
• Monoisotopic Mass: 265.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 5-(3-chloro-5-fluorophenyl)nicotinate

Comprehensive Overview of Methyl 5-(3-chloro-5-fluorophenyl)nicotinate (CAS No. 1346692-16-7)

Methyl 5-(3-chloro-5-fluorophenyl)nicotinate (CAS No. 1346692-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a nicotinate core substituted with a 3-chloro-5-fluorophenyl group, is a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s CAS No. 1346692-16-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Researchers are particularly interested in its fluorophenyl and chlorophenyl moieties, which contribute to its electronic and steric properties. These features are critical for modulating interactions with biological targets, a topic widely discussed in recent publications on structure-activity relationships (SAR).

In the context of trending topics, Methyl 5-(3-chloro-5-fluorophenyl)nicotinate aligns with the growing demand for sustainable synthetic methodologies. Green chemistry enthusiasts often explore its potential as a substrate for catalytic transformations, such as cross-coupling reactions or biocatalytic ester hydrolysis. Additionally, its role in precision medicine and targeted drug delivery systems has been highlighted in AI-driven drug design forums, where users frequently inquire about its physicochemical properties and synthetic accessibility.

From an SEO perspective, common search queries include "synthesis of Methyl 5-(3-chloro-5-fluorophenyl)nicotinate," "CAS 1346692-16-7 applications," and "nicotinate derivatives in drug discovery." These keywords underscore the compound’s versatility and its intersection with cutting-edge research areas like computational chemistry and high-throughput screening. Its molecular weight (279.68 g/mol) and logP values are also frequently cited in solubility and bioavailability studies.

Quality control and analytical characterization of Methyl 5-(3-chloro-5-fluorophenyl)nicotinate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound’s stability under various storage conditions is another hot topic, especially for laboratories focusing on long-term stability studies.

In summary, Methyl 5-(3-chloro-5-fluorophenyl)nicotinate (CAS No. 1346692-16-7) represents a pivotal scaffold in medicinal and agrochemical innovation. Its integration into AI-augmented drug design and green synthesis workflows positions it as a compound of enduring scientific and industrial interest.